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Introduction

Prosolvin is a veterinary pharmaceutical product containing luprostiol, a potent synthetic

analogue of the natural hormone Prostaglandin F2α (PGF2α).[1][2] In the context of bovine

embryo transfer (ET) programs, the primary and critical application of Prosolvin is the

synchronization of the estrous cycle in recipient animals.[3][4] Successful embryo transfer

hinges on the precise synchrony between the developmental stage of the embryo and the

uterine environment of the recipient cow. Prosolvin, through its potent luteolytic action, allows

for the controlled timing of estrus and ovulation in recipients, ensuring they are in the optimal

physiological state to receive an embryo.[2][3]

This document provides detailed application notes and protocols for the use of PGF2α

analogues like luprostiol in bovine embryo transfer programs, intended for researchers,

scientists, and drug development professionals.

Mechanism of Action: Induction of Luteolysis

The fundamental mechanism by which Prosolvin (luprostiol) and other PGF2α analogues

synchronize the estrous cycle is by inducing luteolysis, which is the regression of the corpus

luteum (CL).[2][3] The CL is a transient endocrine gland that forms on the ovary after ovulation

and produces progesterone, a hormone essential for maintaining pregnancy.[5] If pregnancy

does not occur, the uterus naturally releases PGF2α to regress the CL and initiate a new cycle.

[6][7]
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By administering a PGF2α analogue like luprostiol, this natural process is mimicked. The

binding of PGF2α to its receptors on the luteal cells initiates a cascade of intracellular events

that lead to a rapid decline in progesterone production (functional luteolysis) followed by the

structural regression of the CL through programmed cell death (apoptosis and necroptosis).[5]

[6][8][9] This drop in progesterone removes the negative feedback on the hypothalamus and

pituitary gland, permitting an increase in Gonadotropin-Releasing Hormone (GnRH) and

Luteinizing Hormone (LH) pulses. This hormonal shift promotes the final maturation of an

ovarian follicle, leading to estrus (heat) and ovulation.[3]
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PGF2α Analogue Signaling Pathway for Luteolysis.

Application Notes
The successful application of PGF2α analogues in bovine embryo transfer programs requires

careful planning and execution. The primary goal is to ensure that the recipient cow ovulates

approximately 7 days before the transfer of a Day-7 embryo (blastocyst).[10]

Key Considerations:

Cyclicity of Recipients: Protocols must be chosen based on whether the recipient animals

are cycling or anestrous (not cycling). PGF2α-based protocols are only effective in animals

with a functional corpus luteum, which is typically present between days 5 and 17 of the
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estrous cycle.[4] For anestrous animals, protocols incorporating GnRH and a progestin

source (like a CIDR) are necessary to induce cyclicity.

Timed Embryo Transfer (TET) vs. Estrus Detection: Protocols can be designed for TET,

where all animals receive an embryo at a predetermined time, or they can rely on detection

of estrus ("heat") to time the transfer. TET protocols offer convenience and reduce labor but

may have slightly lower pregnancy rates than transfers performed after observed estrus.[11]

Body Condition Score (BCS): Recipients should be in good body condition (BCS of 5-6 on a

9-point scale) to ensure a high response to synchronization and the ability to maintain the

pregnancy.

Herd Health: A comprehensive herd health and vaccination program is essential for recipient

success. Pre-breeding vaccinations should be administered 30 to 45 days prior to starting a

synchronization protocol.[10]

Experimental Protocols for Recipient
Synchronization
Below are detailed methodologies for common synchronization protocols utilizing a PGF2α

analogue such as luprostiol. The standard dosage for luprostiol (7.5 mg/mL) in cattle is 2 mL

(15 mg) per intramuscular injection.

Protocol 1: Double PGF2α Injection Protocol (For
Cycling Cattle)
This protocol is straightforward and effective for groups of cycling heifers or cows. It relies on

two injections of PGF2α to synchronize the majority of the animals.

Methodology:

Day 0: Administer a 2 mL intramuscular (IM) injection of Prosolvin (15 mg luprostiol). This

will cause luteolysis in animals that are between day 5 and 17 of their cycle.

Day 11 to 14: Administer a second 2 mL IM injection of Prosolvin to all animals. This second

injection synchronizes the remaining animals that were in the early stage of their cycle (days

1-4) at the time of the first injection and have since developed a responsive CL.
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Estrus Detection & Embryo Transfer: Begin intensive estrus detection 48 hours after the

second injection. Embryo transfer is performed 6 to 8 days after observed estrus.[12]
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Workflow for Double PGF2α Injection Protocol.

Protocol 2: Ovsynch + CIDR Protocol (For Timed
Embryo Transfer)
This protocol is highly effective for synchronizing both cycling and non-cycling (anestrous) cows

and allows for fixed-time embryo transfer without the need for estrus detection. The inclusion of

a CIDR (Controlled Internal Drug Release), which contains progesterone, helps to induce

cyclicity in anestrous cows and improves synchronization rates.[13]

Methodology:

Day 0: Administer a 100 µg IM injection of GnRH and insert a CIDR device intravaginally.

Day 7: Remove the CIDR device and administer a 2 mL IM injection of Prosolvin (15 mg

luprostiol).

Day 9 (56 hours post-PGF2α): Administer a second 100 µg IM injection of GnRH.

Day 16 (7 days post-2nd GnRH): Perform timed embryo transfer.
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Workflow for Ovsynch + CIDR Protocol for Timed ET.
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Data Presentation: Efficacy of Synchronization
Protocols
The success of an embryo transfer program is heavily influenced by the efficacy of the recipient

synchronization protocol. Key metrics include the estrus response rate (for protocols requiring

heat detection) and the resulting pregnancy or conception rate.

Protocol Type
Key
Components

Estrus
Response
Rate (%)

Pregnancy/Co
nception Rate
(%)

References

Double PGF2α

Two PGF2α

injections, 11-14

days apart

52 - 70% 15.8% (IVF-ET) [1][14]

Ovsynch + CIDR
GnRH, CIDR,

PGF2α, GnRH
60.6%

18.75% (IVF-ET)

- 57.9%
[1][13]

7 & 7 Synch
PGF2α + CIDR,

GnRH, PGF2α
86% 40% [15]

5-day CO-Synch

+ CIDR

GnRH + CIDR,

PGF2α (x2),

GnRH

N/A (Timed ET) 52.7 - 57.2% [16]

Note: Pregnancy rates can vary significantly based on embryo quality (fresh vs. frozen, in vivo

vs. in vitro), recipient parity, herd management, and environmental factors.[17][18]

Conclusion
Prosolvin, containing the PGF2α analogue luprostiol, is a valuable tool in bovine embryo

transfer programs. Its effective induction of luteolysis allows for precise control over the estrous

cycle of recipient animals. The selection of an appropriate synchronization protocol, whether a

simple two-injection PGF2α regimen for cycling animals or a more controlled Ovsynch + CIDR

protocol for timed embryo transfer, is critical for maximizing the number of suitable recipients

and achieving high pregnancy rates. Careful management of recipient health, nutrition, and

adherence to detailed protocols are paramount for the successful application of this technology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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